Cas no 1142946-83-5 (4-((diethylamino)methyl)thiophen-2-yl-2-boronic acid)

• Product Name: 4-((diethylamino)methyl)thiophen-2-yl-2-boronic acid
• CAS No: 1142946-83-5
• MF: C₉H₁₆BNO₂S
• MW: 213.1048412323
• CID: 2152374
• PubChem ID: 68859615
• Update Time: 2025-04-21

4-((diethylamino)methyl)thiophen-2-yl-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-((diethylamino)methyl)thiophen-2-yl-2-boronic acid
• [4-(diethylaminomethyl)thiophen-2-yl]boronic acid
• (4-[(Diethylamino)methyl]thiophen-2-yl)boronicacid
• 1142946-83-5
• DTXSID101227444
• B-[4-[(Diethylamino)methyl]-2-thienyl]boronic acid
• (4-[(Diethylamino)methyl]thiophen-2-yl)boronic acid
• {4-[(diethylamino)methyl]thiophen-2-yl}boronic acid
• SCHEMBL3971310
• AB87806

• Inchi： 1S/C9H16BNO2S/c1-3-11(4-2)6-8-5-9(10(12)13)14-7-8/h5,7,12-13H,3-4,6H2,1-2H3
• InChI Key： KHULAOMARCATMS-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=CC(=C1)CN(CC)CC

Computed Properties

• Exact Mass: 213.0994801Da
• Monoisotopic Mass: 213.0994801Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.9Ų